Cas no 1261446-58-5 (5-Chloro-2-cyano-2'-(trifluoromethoxy)biphenyl)

• Product Name: 5-Chloro-2-cyano-2'-(trifluoromethoxy)biphenyl
• CAS No: 1261446-58-5
• MF: C₁₄H₇ClF₃NO
• MW: 297.659693002701
• CID: 4996759
• Update Time: 2025-05-20

5-Chloro-2-cyano-2'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-cyano-2'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C14H7ClF3NO/c15-10-6-5-9(8-19)12(7-10)11-3-1-2-4-13(11)20-14(16,17)18/h1-7H
• InChI Key： USHYTYMLIYFVON-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C#N)=C(C=1)C1C=CC=CC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 378
• XLogP3: 5.2
• Topological Polar Surface Area: 33

Additional information on 5-Chloro-2-cyano-2'-(trifluoromethoxy)biphenyl

5-Chloro-2-cyano-2'-(trifluoromethoxy)biphenyl (CAS No. 1261446-58-5)

5-Chloro-2-cyano-2'-(trifluoromethoxy)biphenyl is a highly specialized organic compound with the CAS registry number 1261446-58-5. This compound belongs to the class of biphenyl derivatives, which are widely studied in various fields of chemistry, including medicinal chemistry, materials science, and pharmacology. The structure of 5-Chloro-2-cyano-2'-(trifluoromethoxy)biphenyl features a biphenyl system with substituents at specific positions, making it unique in terms of its chemical properties and potential applications.

The compound's structure consists of two phenyl rings connected by a single bond. The substituents on the first phenyl ring include a chlorine atom at position 5 and a cyano group at position 2. On the second phenyl ring, there is a trifluoromethoxy group at position 2'. This arrangement of substituents imparts distinct electronic and steric properties to the molecule, which are crucial for its reactivity and functionality. The presence of electron-withdrawing groups like chlorine, cyano, and trifluoromethoxy groups can significantly influence the compound's behavior in various chemical reactions.

Recent studies have highlighted the potential of 5-Chloro-2-cyano-2'-(trifluoromethoxy)biphenyl as a building block in the synthesis of advanced materials. For instance, researchers have explored its use in the development of high-performance polymers and organic semiconductors. The compound's ability to form stable π-conjugated systems makes it an attractive candidate for applications in optoelectronics and organic light-emitting diodes (OLEDs). Furthermore, its electronic properties have been leveraged in the design of novel drug delivery systems, where precise control over molecular interactions is essential.

In medicinal chemistry, 5-Chloro-2-cyano-2'-(trifluoromethoxy)biphenyl has shown promise as a lead compound for drug discovery. Its structural features allow for fine-tuning of pharmacokinetic properties, such as solubility and bioavailability. Recent research has focused on its potential as an inhibitor of specific enzyme targets associated with neurodegenerative diseases. The compound's ability to modulate these targets has been validated through in vitro assays, paving the way for further preclinical studies.

The synthesis of 5-Chloro-2-cyano-2'-(trifluoromethoxy)biphenyl involves a multi-step process that typically includes nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving scalability. These developments have made the compound more accessible for large-scale applications in both academic and industrial settings.

From an environmental perspective, understanding the fate and transport of 5-Chloro-2-cyano-2'-(trifluoromethoxy)biphenyl in natural systems is critical for assessing its potential impact on ecosystems. Studies have shown that the compound exhibits moderate biodegradability under aerobic conditions, with microbial communities playing a significant role in its transformation. However, further research is needed to evaluate its long-term persistence in different environmental compartments.

In conclusion, 5-Chloro-2-cyano-2'-(trifluoromethoxy)biphenyl (CAS No. 1261446-58-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for advancing scientific research and technological innovations. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in shaping future developments in chemistry and related fields.